![molecular formula C12H9ClF2N2O2 B2572943 (E)-3-[5-Chloro-2-(difluoromethoxy)phenyl]-2-cyano-N-methylprop-2-enamide CAS No. 1798413-64-5](/img/structure/B2572943.png)
(E)-3-[5-Chloro-2-(difluoromethoxy)phenyl]-2-cyano-N-methylprop-2-enamide
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Description
(E)-3-[5-Chloro-2-(difluoromethoxy)phenyl]-2-cyano-N-methylprop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is also known by its chemical name, GSK-3 inhibitor VIII. It is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays an essential role in various cellular processes, including cell differentiation, proliferation, and apoptosis.
Scientific Research Applications
- The trifluoromethyl group (CF₃) plays a crucial role in pharmaceuticals, agrochemicals, and materials. Researchers have explored the use of EN300-26579539 as a precursor for trifluoromethylation reactions. For instance, it can serve as a radical trifluoromethylating agent, enabling the introduction of CF₃ groups into organic molecules .
- Reference : Radical trifluoromethylation - Chemical Society Reviews
- EN300-26579539 has been employed in “skeletal editing” of organic compounds by nitrogen atom deletion. This elegant method allows precise modifications in molecular structures, potentially impacting drug design and synthesis .
- Reference : Enamine brings Levin “nitrogen-deleting” reagent to the market
- X-ray powder diffraction (XRD) is a powerful technique for analyzing crystal structures. EN300-26579539 could be investigated using XRD to understand its crystalline properties, lattice arrangement, and intermolecular interactions .
- Reference : Current applications of X-ray powder diffraction - A review
- Researchers have explored the use of EN300-26579539 as a trifluoromethyl radical precursor. It participates in visible-light-promoted S-trifluoromethylation reactions, providing a versatile approach for modifying organic molecules containing thiophenols .
- Reference : Visible-light-promoted S-trifluoromethylation of thiophenols
Trifluoromethylation Reactions
Skeletal Editing of Organic Molecules
X-Ray Powder Diffraction Studies
Visible-Light-Promoted S-Trifluoromethylation
properties
IUPAC Name |
(E)-3-[5-chloro-2-(difluoromethoxy)phenyl]-2-cyano-N-methylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClF2N2O2/c1-17-11(18)8(6-16)4-7-5-9(13)2-3-10(7)19-12(14)15/h2-5,12H,1H3,(H,17,18)/b8-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWIVUNQPCHULA-XBXARRHUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C(=CC1=C(C=CC(=C1)Cl)OC(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=O)/C(=C/C1=C(C=CC(=C1)Cl)OC(F)F)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClF2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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